Cas no 65043-08-5 (Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester)

Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester structure
65043-08-5 structure
Product Name:Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester
CAS No:65043-08-5
MF:C10H19O6P
MW:266.228024721146
CID:409439
PubChem ID:11129233
Update Time:2025-04-19

Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester
    • ethyl 4-diethoxyphosphoryl-3-oxobutanoate
    • 65043-08-5
    • DTXSID00456301
    • 4-(Diethoxyphosphinyl)-3-oxobutanoic acid, ethyl ester
    • MBPHQJJVEFKYJJ-UHFFFAOYSA-N
    • ethyl 4-(diethoxyphosphoryl)-3-oxobutanoate
    • SCHEMBL16859605
    • Inchi: 1S/C10H19O6P/c1-4-14-10(12)7-9(11)8-17(13,15-5-2)16-6-3/h4-8H2,1-3H3
    • InChI Key: MBPHQJJVEFKYJJ-UHFFFAOYSA-N
    • SMILES: P(CC(CC(=O)OCC)=O)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 266.09197
  • Monoisotopic Mass: 266.09192532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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